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Compound of Interest

Compound Name: 2,3,5-Tribromo-4-methylthiophene

Cat. No.: B150425 Get Quote

This document provides a comprehensive technical overview of the physical characteristics,

synthesis, and applications of 2,3,5-Tribromo-4-methylthiophene. It is intended for

researchers, scientists, and professionals in the fields of organic chemistry, materials science,

and drug development who utilize halogenated heterocyclic compounds as synthetic building

blocks.

Core Physical and Chemical Properties
2,3,5-Tribromo-4-methylthiophene is a polysubstituted aromatic heterocycle widely employed

as an intermediate in organic synthesis.[1] Its high degree of bromination makes it a versatile

precursor for cross-coupling reactions and the development of functionalized polymers.[1] The

physical and chemical properties are summarized below.
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Property Value

CAS Number 67869-13-0[2]

Molecular Formula C₅H₃Br₃S[2]

Molecular Weight 334.85 g/mol [2]

Appearance
White or colorless to yellow to orange powder,

lump, or clear liquid[3]

Melting Point 31 °C[3]

Boiling Point 283.0 ± 35.0 °C (Predicted)[3]

Density 2.329 ± 0.06 g/cm³ (Predicted)[3]

Solubility
Soluble in common organic solvents such as

benzene, methanol, and dichloromethane.[3]

Storage Conditions
Store at 2-8°C in a dark place under an inert

atmosphere.[3] Heat and light sensitive.

Experimental Protocols
While specific, peer-reviewed synthetic procedures for 2,3,5-Tribromo-4-methylthiophene are

not extensively detailed in readily available literature, its preparation logically follows

established methods for the electrophilic bromination of thiophene derivatives. The following

represents a generalized, plausible experimental approach.

2.1. General Synthetic Approach: Electrophilic Bromination of 4-Methylthiophene

The synthesis of 2,3,5-Tribromo-4-methylthiophene is achieved by the direct bromination of

4-methylthiophene. The thiophene ring is highly activated towards electrophilic aromatic

substitution, and controlling the stoichiometry of the brominating agent is key to achieving the

desired tribrominated product.

Materials and Equipment:

Reactant: 4-Methylthiophene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/2-3-5-tribromo-4-methylthiophene-67869-13-0
https://www.scbt.com/p/2-3-5-tribromo-4-methylthiophene-67869-13-0
https://www.scbt.com/p/2-3-5-tribromo-4-methylthiophene-67869-13-0
https://www.chembk.com/en/chem/2,3,5-TRIBROMO-4-METHYLTHIOPHENE
https://www.chembk.com/en/chem/2,3,5-TRIBROMO-4-METHYLTHIOPHENE
https://www.chembk.com/en/chem/2,3,5-TRIBROMO-4-METHYLTHIOPHENE
https://www.chembk.com/en/chem/2,3,5-TRIBROMO-4-METHYLTHIOPHENE
https://www.chembk.com/en/chem/2,3,5-TRIBROMO-4-METHYLTHIOPHENE
https://www.chembk.com/en/chem/2,3,5-TRIBROMO-4-METHYLTHIOPHENE
https://www.benchchem.com/product/b150425?utm_src=pdf-body
https://www.benchchem.com/product/b150425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brominating Agent: Elemental Bromine (Br₂) or N-Bromosuccinimide (NBS)

Solvent: Inert solvent such as chloroform, carbon tetrachloride, or glacial acetic acid

Apparatus: Three-neck round-bottom flask equipped with a mechanical stirrer, a dropping

funnel, and a reflux condenser connected to a gas trap (to handle HBr byproduct).

Workup Reagents: Aqueous solution of a reducing agent (e.g., sodium thiosulfate or sodium

bisulfite) to quench excess bromine, sodium bicarbonate solution for neutralization, organic

solvent for extraction (e.g., dichloromethane or diethyl ether), and a drying agent (e.g.,

anhydrous magnesium sulfate or sodium sulfate).

Procedure:

Setup: The 4-methylthiophene is dissolved in the chosen inert solvent within the reaction

flask, which is cooled in an ice bath to manage the exothermic nature of the reaction.

Bromine Addition: The brominating agent (at least 3 molar equivalents) is dissolved in a

portion of the solvent and added dropwise to the stirred solution of 4-methylthiophene over

an extended period. Maintaining a low temperature is crucial to control the reaction rate and

minimize side-product formation.

Reaction: After the addition is complete, the reaction mixture may be allowed to warm to

room temperature and stirred for several hours to ensure completion. Progress can be

monitored using techniques like GC-MS.

Quenching and Workup: The reaction mixture is cooled again, and an aqueous solution of

sodium thiosulfate is added slowly to neutralize any unreacted bromine. The mixture is then

washed with a sodium bicarbonate solution and water.

Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted

with additional organic solvent. The combined organic extracts are dried over an anhydrous

drying agent.

Purification: The solvent is removed under reduced pressure. The crude product can be

purified by methods suitable for brominated thiophenes, such as vacuum distillation,

recrystallization, or flash column chromatography on silica gel.[4][5]
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Safety Precautions:

Bromine is highly corrosive, toxic, and volatile. All manipulations must be performed in a

well-ventilated chemical fume hood.

Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves, is mandatory.

The reaction is exothermic and generates hydrogen bromide gas, which is corrosive and

must be neutralized in a gas trap.

Visualized Workflows and Relationships
The following diagrams illustrate the generalized experimental workflow for the synthesis of

2,3,5-Tribromo-4-methylthiophene and its role as a key intermediate in chemical synthesis.
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Caption: Generalized workflow for the synthesis of 2,3,5-Tribromo-4-methylthiophene.
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Role as a Synthetic Intermediate
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Caption: Logical relationships of 2,3,5-Tribromo-4-methylthiophene in advanced synthesis.

Applications in Research and Development
2,3,5-Tribromo-4-methylthiophene is not typically an end-product but rather a crucial building

block for creating more complex molecular architectures.

Organic Synthesis: It serves as a key intermediate for synthesizing a variety of substituted

thiophenes. The bromine atoms are excellent leaving groups for metal-catalyzed cross-

coupling reactions, allowing for the introduction of diverse functional groups at specific

positions on the thiophene ring.[1]

Materials Science: Due to its thiophene core, this compound is a precursor for the synthesis

of organic electronic materials, including conductive polymers and organic semiconductors.

[1][3] The ability to functionalize the molecule via its bromine atoms allows for the fine-tuning

of electronic properties, solubility, and morphology of the resulting materials.

Pharmaceutical and Biological Research: Thiophene-containing molecules are known to

possess a wide range of biological activities.[6] 2,3,5-Tribromo-4-methylthiophene can be

used as a scaffold in medicinal chemistry to design and synthesize novel compounds for

evaluation as potential therapeutic agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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